Cas no 2171578-35-9 (3-{(1,4-dithian-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{(1,4-dithian-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171578-35-9
• MF: C₂₄H₂₆N₂O₅S₂
• MW: 486.603643894196
• CID: 5949279
• PubChem ID: 165538349
• Update Time: 2025-06-09

3-{(1,4-dithian-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(1,4-dithian-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-{[(1,4-dithian-2-yl)methyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171578-35-9
• EN300-1515835

• Inchi： 1S/C24H26N2O5S2/c27-22(28)11-21(23(29)25-12-15-14-32-9-10-33-15)26-24(30)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： WTEKDGJDPGLTNM-UHFFFAOYSA-N
• SMILES： S1CCSCC1CNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 486.12831428g/mol
• Monoisotopic Mass: 486.12831428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 155Ų

Additional information on 3-{(1,4-dithian-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Analysis of 3-{(1,4-dithian-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171578-35-9)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-{(1,4-dithian-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171578-35-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, combines a 1,4-dithiane moiety with a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protected amino acid, making it a versatile intermediate in peptide synthesis and drug development.

The molecular structure of 3-{(1,4-dithian-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid features a propanoic acid backbone, which is functionalized with both a carbamoyl and an Fmoc-protected amino group. This configuration is particularly valuable in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for amines, allowing for sequential peptide chain elongation. Researchers frequently search for "Fmoc-protected amino acids" and "peptide synthesis intermediates," highlighting the relevance of this compound in modern biochemical applications.

One of the key advantages of CAS No. 2171578-35-9 is its compatibility with green chemistry principles. As sustainability becomes a focal point in pharmaceutical manufacturing, scientists are increasingly interested in compounds that minimize environmental impact. The 1,4-dithiane component in this molecule offers stability under various reaction conditions, reducing the need for hazardous reagents. This aligns with the growing demand for "eco-friendly chemical synthesis" and "sustainable drug development" strategies.

In addition to its synthetic utility, 3-{(1,4-dithian-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has potential applications in targeted drug delivery systems. The Fmoc group can be selectively deprotected under mild conditions, enabling controlled release mechanisms. This property is particularly relevant to current research trends such as "smart drug delivery" and "precision medicine," where controlled activation of therapeutic agents is critical.

From a commercial perspective, the demand for high-purity peptide synthesis intermediates like CAS No. 2171578-35-9 is driven by the expanding market for biologics and personalized therapeutics. Pharmaceutical companies and contract research organizations (CROs) frequently inquire about "custom peptide synthesis" and "high-quality Fmoc-amino acids," underscoring the importance of reliable suppliers and standardized production protocols.

Analytical characterization of 3-{(1,4-dithian-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure batch-to-batch consistency, a critical factor for researchers investigating "structure-activity relationships" or "peptide-based drug discovery."

Looking ahead, the versatility of CAS No. 2171578-35-9 positions it as a valuable tool in emerging fields like "bioconjugation chemistry" and "proteomics research." Its dual-functional design allows for innovative applications in labeling biomolecules or developing novel diagnostic probes. As the scientific community continues to explore these frontiers, this compound is likely to remain a subject of intensive study and optimization.

In summary, 3-{(1,4-dithian-2-yl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a sophisticated chemical entity with broad utility in both academic and industrial settings. Its structural features cater to contemporary needs in sustainable chemistry, precision therapeutics, and advanced material science, making it a compound of enduring interest in the molecular sciences.